3-(5-chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine

• Molecular Formula: C9H10ClN3S
• Molecular Weight: 227.71 g/mol
• IUPAC Name: 5-(5-chlorothiophen-2-yl)-2,4-dimethylpyrazol-3-amine
• InChI: InChI=1S/C9H10ClN3S/c1-5-8(12-13(2)9(5)11)6-3-4-7(10)14-6/h3-4H,11H2,1-2H3
• InChI Key: VIUUWYJTCINMGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C2=CC=C(S2)Cl)C)N

Description

3-(5-Chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with methyl groups at positions 1 and 4, and a 5-chlorothiophene moiety at position 2. Its molecular formula is C₉H₁₀ClN₃S, with a molecular weight of 227.71 g/mol. This compound is categorized under 5-membered heterocycles and has been cataloged by suppliers such as CymitQuimica, though it is currently listed as discontinued . Its structural uniqueness lies in the combination of electron-withdrawing (chlorothiophene) and electron-donating (methyl) groups, which may influence its physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine typically involves the condensation of appropriate precursors under controlled conditions. One common method involves the reaction of 5-chlorothiophene-2-carboxylic acid with hydrazine to form the corresponding hydrazide. This intermediate is then cyclized with acetylacetone under acidic conditions to yield the desired pyrazole derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Catalysts and solvents are carefully selected to ensure efficient conversion and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

3-(5-chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can target the nitro or carbonyl groups if present in derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the chlorothiophene moiety.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) can be employed.

Substitution: Halogenation agents like N-bromosuccinimide (NBS) or nucleophiles like sodium methoxide can be used.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines or alcohols depending on the functional groups reduced.

Substitution: Various substituted thiophenes and pyrazoles.

Scientific Research Applications

3-(5-Chlorothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine is a chemical compound that features a pyrazole ring substituted with a chlorothiophene moiety. It is unique due to its specific combination of a pyrazole ring and a chlorothiophene moiety, giving it distinct chemical and biological properties, making it valuable for specific applications in medicinal chemistry and material science.

Note: There are two very similar compounds mentioned in the search results, 3-(5-Chlorothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine and 3-(5-Chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine . Both have the same molecular formula and weight. They are isomers of each other, with the chlorine atom on different carbons of the thiophene ring .

3-(5-Chlorothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine has several applications in scientific research:

• Chemistry It is used as a building block for the synthesis of more complex molecules.
• Biology It is investigated for its potential as a bioactive molecule with antimicrobial or anticancer properties.
• Medicine It is explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.
• Industry It is utilized in the development of new materials with specific electronic or optical properties.

Chemical Reactions

3-(5-Chlorothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine can undergo various chemical reactions:

• Oxidation The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide. Oxidation results in the formation of corresponding sulfoxides or sulfones. Potassium permanganate in an acidic medium can be used.
• Reduction Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of corresponding amine derivatives. Lithium aluminum hydride in anhydrous ether can be used.
• Substitution The chlorothiophene moiety can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles, resulting in the formation of various substituted thiophenes depending on the nucleophile used. Sodium methoxide in methanol can be used.

Mechanism of Action

The mechanism of action of 3-(5-chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine involves its interaction with specific molecular targets. In biological systems, it may inhibit enzymes or receptors involved in inflammatory pathways, thereby exerting its anti-inflammatory effects. The compound’s structure allows it to interact with cellular membranes and proteins, influencing various biochemical processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrazole Derivatives

Structural Analogues and Substituent Variations

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Substituents (Position)	Molecular Weight (g/mol)	Key Features
3-(5-Chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine	C₉H₁₀ClN₃S	1,4-dimethyl; 3-(5-chlorothiophene)	227.71	Chlorothiophene enhances lipophilicity
3-(4-Bromophenyl)-1,4-dimethyl-1H-pyrazol-5-amine	C₁₁H₁₂BrN₃	1,4-dimethyl; 3-(4-bromophenyl)	266.14	Bromophenyl group increases steric bulk
3-(2-Ethoxyethyl)-1,4-dimethyl-1H-pyrazol-5-amine	C₉H₁₇N₃O	1,4-dimethyl; 3-(2-ethoxyethyl)	183.25	Ethoxyethyl improves aqueous solubility
5-(5-Chlorothiophen-2-yl)-1H-pyrazol-3-amine	C₇H₆ClN₃S	Unsubstituted pyrazole; 5-chlorothiophene	199.66	Lack of methyl groups reduces stability

Key Observations:

Substituent Effects on Lipophilicity : The chlorothiophene group in the target compound enhances lipophilicity compared to analogs like 3-(2-ethoxyethyl)-1,4-dimethyl-1H-pyrazol-5-amine, which has a polar ethoxyethyl substituent .

Stability and Solubility : The absence of methyl groups in 5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine reduces steric protection, possibly leading to lower thermal or metabolic stability .

Biological Activity

3-(5-Chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine is a heterocyclic compound characterized by its unique combination of a thiophene ring and a pyrazole moiety. This compound has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities, including anticancer and antimicrobial properties.

The compound's chemical structure is defined by the following properties:

Property	Value
Molecular Formula	C9H10ClN3S
Molecular Weight	227.71 g/mol
IUPAC Name	5-(5-chlorothiophen-2-yl)-2,4-dimethylpyrazol-3-amine
CAS Number	1249193-67-6

The biological activity of 3-(5-chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine is primarily attributed to its interaction with specific molecular targets within cells. This compound may modulate the activity of enzymes or receptors, influencing various biochemical pathways. For instance, it has been shown to induce apoptosis in cancer cell lines, suggesting its potential as an anticancer agent .

Anticancer Properties

Research indicates that this compound exhibits significant cytotoxic effects against various cancer cell lines. A study demonstrated that derivatives containing the pyrazole ring showed promising results against glioma and neuroblastoma cell lines. Specifically, compounds related to 3-(5-chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine were tested for their ability to induce cell cycle arrest and apoptosis .

Table 1: Cytotoxic Activity Against Different Cell Lines

Cell Line	IC50 (µM)	Comparison Compound	IC50 (µM)
C6 (Glioma)	5.13	5-Fluorouracil (5-FU)	8.34
SH-SY5Y (Neuroblastoma)	Not specified	Not specified	Not specified

These findings highlight the compound's potential as a therapeutic agent in oncology.

Antimicrobial Activity

In addition to its anticancer properties, preliminary studies suggest that 3-(5-chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine may possess antimicrobial activity. While specific data on its efficacy against bacterial or fungal strains is limited, similar compounds in its class have demonstrated such properties, warranting further investigation .

Case Studies

A notable case study involved the synthesis and evaluation of several pyrazole derivatives, including variations of 3-(5-chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine. The study assessed their cytotoxic effects using MTT assays across multiple cancer cell lines. The results indicated that certain derivatives had enhanced activity compared to standard chemotherapeutic agents .